3-[1-(5-Chloropyrimidin-2-yl)piperidin-4-yl]-1,4-dihydro-1,2,4-triazol-5-one

• IUPAC Name: 3-[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]-1,4-dihydro-1,2,4-triazol-5-one
• InChI: InChI=1S/C11H13ClN6O/c12-8-5-13-10(14-6-8)18-3-1-7(2-4-18)9-15-11(19)17-16-9/h5-7H,1-4H2,(H2,15,16,17,19)
• InChI Key: CMRSVSNWRQWLEK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NNC(=O)N2)C3=NC=C(C=N3)Cl
• Molecular Formula: C11H13ClN6O
• Molecular Weight: 280.71 g/mol

Description

3-[1-(5-Chloropyrimidin-2-yl)piperidin-4-yl]-1,4-dihydro-1,2,4-triazol-5-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug discovery and development. This compound belongs to the class of triazolopyrimidine derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 3-[1-(5-Chloropyrimidin-2-yl)piperidin-4-yl]-1,4-dihydro-1,2,4-triazol-5-one involves the inhibition of various enzymes. For example, the compound inhibits PDE5, which is involved in the degradation of cyclic guanosine monophosphate (cGMP) and is a target for the treatment of erectile dysfunction. Inhibition of CDK2 and GSK-3β can lead to cell cycle arrest and apoptosis in cancer cells. The compound also inhibits the activity of protein kinase C (PKC), which is involved in various signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzyme that is inhibited. For example, inhibition of PDE5 can lead to increased levels of cGMP, which can lead to vasodilation and improved blood flow. Inhibition of CDK2 and GSK-3β can lead to cell cycle arrest and apoptosis in cancer cells. The compound has also been reported to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[1-(5-Chloropyrimidin-2-yl)piperidin-4-yl]-1,4-dihydro-1,2,4-triazol-5-one in lab experiments include its high purity and efficient synthesis method. The compound has shown promising results in various studies and has potential applications in drug discovery and development. However, the limitations of using this compound include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 3-[1-(5-Chloropyrimidin-2-yl)piperidin-4-yl]-1,4-dihydro-1,2,4-triazol-5-one. One direction is to investigate the compound's potential applications in the treatment of various diseases such as cancer, erectile dysfunction, and inflammation. Another direction is to explore the structure-activity relationship of this compound and its derivatives to optimize its inhibitory activity against specific enzymes. Furthermore, the compound's pharmacokinetic and pharmacodynamic properties need to be studied in detail to understand its efficacy and safety in vivo.

Synthesis Methods

The synthesis of 3-[1-(5-Chloropyrimidin-2-yl)piperidin-4-yl]-1,4-dihydro-1,2,4-triazol-5-one involves the reaction of 5-chloropyrimidine-2-amine with 4-piperidone hydrochloride in the presence of sodium bicarbonate and acetic anhydride. The resulting intermediate is then reacted with hydrazine hydrate to obtain the final product. The overall synthesis method is efficient and yields high purity of the compound.

Scientific Research Applications

3-[1-(5-Chloropyrimidin-2-yl)piperidin-4-yl]-1,4-dihydro-1,2,4-triazol-5-one has shown potential applications in drug discovery and development. It has been reported to have inhibitory activity against various enzymes such as phosphodiesterase-5 (PDE5), cyclin-dependent kinase 2 (CDK2), and glycogen synthase kinase-3β (GSK-3β). These enzymes are involved in various cellular processes and are potential targets for drug discovery. In addition, the compound has also shown anticancer activity by inducing apoptosis in cancer cells.